Cas no 1806750-67-3 (5-(Difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 5-(Difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1806750-67-3
• MF: C₁₀H₈F₅NO₄
• MW: 301.166840553284
• CID: 4840924
• Update Time: 2025-06-15

5-(Difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C10H8F5NO4/c1-19-9-4(2-6(17)18)7(20-10(13,14)15)5(3-16-9)8(11)12/h3,8H,2H2,1H3,(H,17,18)
• InChI Key： GKBNJYKCQFWKLP-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(CC(=O)O)=C1OC(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 338
• XLogP3: 2.4
• Topological Polar Surface Area: 68.6

Additional information on 5-(Difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid

Research Brief on 5-(Difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS: 1806750-67-3)

5-(Difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS: 1806750-67-3) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and difluoromethyl substituents, exhibits promising pharmacological properties, particularly in the development of novel anti-inflammatory and analgesic agents. Recent studies have focused on its synthesis, mechanism of action, and potential therapeutic applications, positioning it as a key candidate for further drug development.

The synthesis of 5-(Difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid involves a multi-step process that leverages advanced fluorination techniques. A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlights the use of palladium-catalyzed cross-coupling reactions and selective fluorination steps, which are critical for achieving the desired stereochemistry and functional group compatibility.

In terms of biological activity, this compound has demonstrated potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. Preclinical trials conducted in murine models revealed a significant reduction in prostaglandin E2 (PGE2) levels, with minimal gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest a potential advantage in safety and efficacy, warranting further investigation in human clinical trials.

Additionally, computational studies have explored the binding affinity of 5-(Difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid with COX-2, utilizing molecular docking and dynamics simulations. The results indicate a strong interaction with the enzyme's active site, primarily mediated by hydrogen bonding and hydrophobic interactions involving the trifluoromethoxy group. This mechanistic insight provides a foundation for structure-activity relationship (SAR) studies aimed at optimizing the compound's therapeutic profile.

Despite these advancements, challenges remain in the compound's pharmacokinetics, particularly its metabolic stability and oral bioavailability. Recent research has proposed prodrug strategies and formulation modifications to enhance its absorption and half-life. For instance, a 2024 study in European Journal of Pharmaceutical Sciences investigated ester prodrugs of the compound, demonstrating improved plasma concentrations in rodent models.

In conclusion, 5-(Difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid represents a promising scaffold for the development of next-generation anti-inflammatory agents. Its unique chemical structure and selective COX-2 inhibition profile offer significant potential, though further optimization and clinical validation are necessary. Ongoing research efforts are expected to elucidate its full therapeutic potential and address existing limitations, paving the way for its eventual translation into clinical practice.